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Compound of Interest

Compound Name: 2-Carboethoxyimidazole

Cat. No.: B105911

This technical guide provides a comprehensive overview of the safety data for 2-
Carboethoxyimidazole (also known as Ethyl 1H-imidazole-2-carboxylate), intended for
researchers, scientists, and professionals in drug development. The information is compiled
from publicly available Safety Data Sheets (SDS) and chemical databases.

Core Safety Information

2-Carboethoxyimidazole is a heterocyclic organic compound. While specific quantitative
toxicological data such as LD50 and LC50 values are not readily available in the public domain,
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
key insights into its hazard profile. The compound is consistently classified as causing skin and
eye irritation, and it may cause respiratory irritation. Some sources also indicate that it may be
harmful if swallowed and could potentially lead to allergic reactions, cancer, or reproductive
harm.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Carboethoxyimidazole is
presented below. It should be noted that some of these values are predicted and should be
treated as estimates.
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Property Value Source
Molecular Formula CeHsN20:2 -
Molecular Weight 140.14 g/mol -
Melting Point 176-178 °C [1]
Boiling Point 48-51 °C at 0.3 mmHg [1]
Density 1.214 + 0.06 g/cm3 (Predicted) [1]

pKa 11.38 + 0.10 (Predicted) [1]
Solubility Slightly soluble in DMSO and o

Methanol
Appearance Off-White to Pale Beige Solid [1]

Toxicological Summary

Quantitative toxicological data for 2-Carboethoxyimidazole is not widely available. The

primary hazards identified are qualitative and based on GHS classifications.

Hazard

Classification

Notes

Acute Oral Toxicity

Harmful if swallowed

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory Irritation

May cause respiratory irritation

Sensitization

May cause allergy or asthma
symptoms or breathing
difficulties if inhaled. May

cause an allergic skin reaction.

Carcinogenicity

May cause cancer.

Reproductive Toxicity

May damage fertility or the
unborn child.
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Handling and Storage

Proper handling and storage procedures are crucial to minimize risk when working with 2-

Carboethoxyimidazole.

« Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or aerosols. Use
only in a well-ventilated area, preferably under a chemical fume hood. Wash hands
thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from incompatible materials such as strong oxidizing agents, strong bases, amines,

and strong reducing agents.

Experimental Protocols and Workflows

Detailed experimental protocols for the derivation of the safety data for 2-
Carboethoxyimidazole are not publicly available. However, a general experimental workflow
for handling a chemical spill is provided below as a critical safety protocol.

General Chemical Spill Response Workflow
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General Chemical Spill Response Workflow

Spill Occurs

;

Alert Personnel & Evacuate Area

;

Assess the Spill

;

Small & Low Hazard?

Don Personal Protective Equipment (PPE) Large or High Hazard Spill

.

Contain the Spill

Contact Emergency Response Team

Neutralize/Absorb the Spill

.

Collect Residue

,

Decontaminate Area & Equipment

,

Dispose of Waste

'y

Report Incident
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GHS Hazard Classification for 2-Carboethoxyimidazole

2-Carboethoxyimidazole

Health Hazards L Potential ic Effects
A ‘ ‘ \ 4
Skin Irritation Eye Irritation Respiratory Irritation Harmful if Swallowed Potential for Carcinogenicity Potential for Reproductive Toxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Carboethoxyimidazole: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105911#2-carboethoxyimidazole-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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